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Compound of Interest

Compound Name: AXT-914

Cat. No.: B10819877

Disclaimer: No specific Safety Data Sheet (SDS) for AXT-914 is publicly available. The
following guidance is based on an analysis of its chemical structure: a substituted
guinazolinone core, a brominated aromatic ring, and a propargyl ether group. AXT-914 should
be handled as a compound with unknown toxicity, and the following recommendations
represent the minimum safety precautions.

AXT-914 is a complex organic molecule with the IUPAC name 1-[(4-bromophenyl)methyl]-4-(4-
propan-2-ylphenyl)-6-prop-2-ynoxyquinazolin-2-one[1]. Due to the absence of specific safety
data, a conservative approach to handling is imperative. The structural components suggest
potential hazards including, but not limited to, toxicity if ingested, irritation to the skin and eyes,
and potential for hazardous decomposition under fire conditions.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes
the recommended PPE for handling AXT-914, based on the potential hazards associated with
its structural motifs.
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Body Part Recommended PPE Rationale
Chemical safety goggles and a  Protects against splashes and
Eyes/Face ) )
face shield unforeseen reactions.
Chemical-resistant gloves Prevents skin contact with the
Skin (Nitrile or Neoprene), a lab potentially hazardous
coat, and full-length pants compound.
A certified fume hood or a o ) )
) ) ) ] Minimizes inhalation of any
Respiratory respirator with an appropriate _
] ] potential vapors or aerosols.
organic vapor cartridge
Footwear Closed-toe shoes Protects feet from spills.

Experimental Workflow and Handling

The following workflow provides a step-by-step guide for the safe handling of AXT-914 in a
laboratory setting.
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Caption: Workflow for Safe Handling of AXT-914.
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Disposal Plan

All waste materials containing AXT-914, including contaminated consumables (e.g., gloves,
pipette tips) and glassware, must be treated as hazardous waste.

e Solid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Collect in a sealed, labeled, and chemical-resistant hazardous waste
container. Do not mix with other waste streams unless compatibility is known.

o Disposal: All waste must be disposed of through a certified hazardous waste management
service, in accordance with local, state, and federal regulations.

Inferred Hazard Analysis

The following table summarizes the potential hazards inferred from the structural components
of AXT-914.

Structural Component Potential Hazards

May be harmful if swallowed[2]. Some
Quinazolinone Core quinazolinone derivatives have shown biological

activity, suggesting potential toxicity[3].

Brominated compounds can release toxic and
] o corrosive fumes (such as hydrogen bromide)
Brominated Aromatic Ring . o _
upon combustion[4][5]. Bromine itself is a strong

oxidizer and can cause severe irritation[6][7].

Propargyl ethers can be flammable and may

form explosive peroxides upon storage,
Propargyl Ether Group especially in the presence of air and light. They

can also pose an explosion risk if heated under

confinement[8][9].

Given these potential risks, it is crucial to avoid creating dust or aerosols, prevent contact with
skin and eyes, and work in a well-ventilated area at all times. In case of a spill, evacuate the
area, and if safe to do so, absorb the spill with an inert material and collect it in a sealed
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container for hazardous waste disposal. Always have an appropriate fire extinguisher readily
available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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